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Compound of Interest

Compound Name: Oxalic Acid-d2

Cat. No.: B051558

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals handling Oxalic Acid-d2. Adherence to these procedures is
critical for ensuring personal safety and regulatory compliance. Oxalic acid is a hazardous
substance that is harmful if swallowed or in contact with skin, causes serious eye damage, and
may cause respiratory irritation.[1][2][3]

Occupational Exposure Limits

It is crucial to maintain workplace air concentrations below established exposure limits.
Engineering controls, such as local exhaust ventilation, should be the primary method of
exposure control.[1][3]

Time-Weighted Average Short-Term Exposure Limit
Regulatory Agency
(TWA) (STEL)
OSHA (PEL) 1 mg/m3 (8-hour)
NIOSH (REL) 1 mg/m3 (10-hour) 2 mg/m3 (15-minute)
ACGIH (TLV) 1 mg/m3 (8-hour) 2 mg/m3

Data sourced from multiple
safety data sheets.[2][4][5]

Operational Plan: Handling Procedures
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Required Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are mandatory to prevent exposure. Never wear
contact lenses when working with oxalic acid.[6]

Eye and Face Protection: Wear tight-fitting, chemical splash goggles.[4] For operations with
a higher risk of splashing, a face shield should be worn in addition to goggles.[6]

o Hand Protection: Wear protective gloves.[2] Recommended materials include nitrile rubber,
neoprene, natural rubber, or PVC.[1][2][3] Gloves should be inspected before use and
discarded immediately if any signs of degradation or breakthrough are observed.[1]

o Body Protection: Wear appropriate personal protective clothing to prevent skin contact, such
as a fully-buttoned lab coat, long pants, and closed-toe safety shoes.[2][6] For larger
quantities, coveralls may be necessary.[2]

o Respiratory Protection: A NIOSH-approved respirator should be used if ventilation is
inadequate or if exposure limits are likely to be exceeded.[1][3] Respirator use requires a
written program and proper training.[6]

Step-by-Step Handling Protocol

e Preparation:

o Ensure an eyewash station and safety shower are unobstructed and immediately
accessible.[2][7]

o Conduct all handling of Oxalic Acid-d2 powder and concentrated solutions within a
certified chemical fume hood to minimize inhalation risk.[3]

o Designate a specific area for handling and storage.[8]

e Donning PPE: Put on all required PPE (lab coat, goggles, gloves) before entering the
designated handling area.

e Procedure:

o When handling the solid material, avoid generating dust.[2][9]
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o Use spark-resistant tools for transferring solid material.[8]
o Do not eat, drink, or smoke in the area where Oxalic Acid-d2 is handled.[3][4]

o Keep containers tightly sealed when not in use.[4][10]

Post-Handling:
o Thoroughly decontaminate the work surface after use.
o Remove contaminated clothing carefully and wash it before reuse.[1][4]

o Wash hands, face, and any exposed skin thoroughly after handling.[1][3]

Emergency and Disposal Plans
Emergency Procedures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-30
minutes, holding eyelids open.[1][5] Seek urgent medical attention.[3][5]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected skin area
with plenty of soap and water for at least 15 minutes.[1][5] Seek medical attention.[5][7]

Ingestion: Rinse mouth with water.[1] Do NOT induce vomiting.[1][2] If the person is
conscious, give a glass of water to drink.[3] Call a poison center or doctor immediately.[3][4]

Inhalation: Move the person to fresh air.[1][7] If breathing has stopped, begin artificial
respiration.[5] Seek medical attention if symptoms occur.[1][7]

Spill Response:
o For small spills, trained personnel wearing full PPE can clean up the material.[8]

o Use dry cleanup procedures; sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for waste disposal.[7][9]

o Prevent the spill from entering drains or waterways.[2][10]
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Disposal Plan

o Waste Collection:

o All Oxalic Acid-d2 waste and contaminated materials (e.g., gloves, wipes, containers)
must be managed as hazardous waste.[8][10]

o Collect waste in a clearly labeled, compatible, and tightly sealed container, such as one
made of polyethylene.[8]

o Store waste containers in a designated, secure area away from incompatible materials like
strong bases or oxidizing agents.[7][8]

» Waste Disposal:

o Dispose of contents and containers in accordance with all local, regional, and national
regulations.[1][4][10] Do not empty into drains.[3][10]

o A potential pretreatment method involves reacting the oxalic acid waste with calcium oxide
(limestone) to form calcium oxalate, which can then be further processed.[11]

Visual Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Oxalic Acid-d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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